N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenylpropanamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenylpropanamide
• InChI: InChI=1S/C23H21NO3/c25-23(24-19-11-12-21-22(15-19)27-14-13-26-21)16-20(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-12,15,20H,13-14,16H2,(H,24,25)
• InChI Key: IPHXJVYRKKJIQP-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H21NO3
• Molecular Weight: 359.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenylpropanamide is a synthetic organic compound that features a benzodioxin ring fused to a diphenylpropanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenylpropanamide typically involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-amine with 3,3-diphenylpropanoyl chloride in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane at low temperatures to ensure high yield and purity of the product .

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to optimize reaction conditions and improve efficiency. The use of automated systems for reagent addition and product isolation would also be common in an industrial setting.

Chemical Reactions Analysis

Types of Reactions

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenylpropanamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce additional functional groups.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst to reduce any double bonds or carbonyl groups.

Substitution: Nucleophilic substitution reactions can occur at the amide nitrogen or the aromatic rings using reagents like alkyl halides or sulfonyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of reduced amides or alcohols.

Substitution: Formation of N-alkylated or N-arylated derivatives.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenylpropanamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating diseases such as Alzheimer’s and cancer.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenylpropanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to changes in cellular pathways and biological responses .

Comparison with Similar Compounds

Similar Compounds

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzenesulfonamide
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-bromobenzenesulfonamide
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylacetamide

Uniqueness

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenylpropanamide is unique due to its specific structural features, such as the combination of a benzodioxin ring with a diphenylpropanamide moiety. This unique structure contributes to its distinct chemical reactivity and potential biological activity.